Cas no 895018-70-9 (1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 895018-70-9
• MF: C₁₈H₁₂ClN₅O₃
• MW: 381.772582054138
• CID: 5827549
• PubChem ID: 7243746
• Update Time: 2025-10-21

1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-[(3-nitrophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• F2514-0245
• 1-(3-chlorophenyl)-5-[(3-nitrophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 895018-70-9
• AKOS024655326
• 1-(3-chlorophenyl)-5-(3-nitrobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C18H12ClN5O3/c19-13-4-2-5-14(8-13)23-17-16(9-21-23)18(25)22(11-20-17)10-12-3-1-6-15(7-12)24(26)27/h1-9,11H,10H2
• InChI Key： NMHNWTVRUKBZFL-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C2C=NN(C3=CC=CC(Cl)=C3)C=2N=1

Computed Properties

• Exact Mass: 381.0628670g/mol
• Monoisotopic Mass: 381.0628670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.3Ų

Additional information on 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Latest Research Advances on 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 895018-70-9)

The compound 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 895018-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidinone derivative has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have explored its structural-activity relationships (SAR), pharmacokinetic properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. In vitro assays have demonstrated its ability to selectively target kinases such as PI3K and mTOR, which are critical in oncogenic signaling. The presence of the 3-chlorophenyl and 3-nitrophenylmethyl groups appears to enhance binding affinity and selectivity, as revealed by molecular docking studies and X-ray crystallography data.

Pharmacokinetic evaluations of 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have shown promising results, with good oral bioavailability and moderate plasma half-life in preclinical models. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Recent modifications to the core structure, including substitutions at the pyrimidinone ring, have been explored to address these limitations.

In vivo studies using xenograft models have provided evidence of the compound's antitumor efficacy, particularly in solid tumors where the targeted kinases are overexpressed. Combination therapy approaches with standard chemotherapeutic agents have shown synergistic effects, suggesting potential clinical applications. Researchers have also investigated the compound's ability to overcome drug resistance mechanisms, a critical aspect in cancer treatment.

Beyond oncology, recent investigations have explored the compound's potential applications in inflammatory diseases and autoimmune disorders, given its modulation of immune-related signaling pathways. The dual inhibition capability of certain kinase isoforms makes it an attractive candidate for multifactorial disease intervention. However, further optimization is required to improve selectivity and reduce potential toxicity.

The synthesis and scale-up of 1-(3-chlorophenyl)-5-(3-nitrophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have been refined in recent studies, with improved yields and purity profiles. Green chemistry approaches have been applied to reduce environmental impact during production. Analytical methods for quality control, including HPLC and LC-MS techniques, have been standardized to ensure batch-to-batch consistency.

Looking forward, the compound represents a promising scaffold for further medicinal chemistry optimization. Current research efforts are focusing on developing prodrug versions to enhance bioavailability and tissue targeting. The integration of computational drug design with experimental validation continues to drive the development of next-generation derivatives with improved pharmacological properties.